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Compound of Interest

Compound Name: AMG-Tie2-1

Cat. No.: B1667046

For researchers and drug development professionals, the safe handling and disposal of potent
compounds like AMG-Tie2-1, a dual inhibitor of Tie2 and VEGFR2 kinases, are paramount for
laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) with
detailed disposal instructions for AMG-Tie2-1 is not publicly available, this guide provides a
comprehensive framework based on best practices for the disposal of hazardous chemical
waste, including potent kinase inhibitors.

It is imperative to consult your institution's Environmental Health and Safety (EHS) office and
the manufacturer-provided Safety Data Sheet (SDS) for specific guidance tailored to your
location and facilities before handling or disposing of this compound.

Immediate Safety and Handling Precautions

Before undertaking any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, safety glasses with side shields or
goggles, a lab coat, and chemical-resistant gloves. If there is a risk of aerosolization, a NIOSH-
approved respirator may be necessary. All handling of solid AMG-Tie2-1 and its solutions
should be performed in a certified chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative data for AMG-Tie2-1, pertinent to its handling,
storage, and biological activity.
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Property Value Source
Chemical Formula C25H20F3N502 Cayman Chemical[1]
Molecular Weight 479.5 g/mol Cayman Chemical[1]

] MedChemExpress, Cayman
ICso (Tie2) 1 nM

Chemical[1][2]

MedChemExpress, Cayman
ICso0 (VEGFR2) 3 nM ]

Chemical[1][2]

MedChemExpress, Cayman
Cellular ICso 10 nM (EA.hy926 cells) )

Chemical[1][2]
Storage (Powder) -20°C MedChemExpress|[2]
Storage (in Solvent) -80°C (up to 6 months) MedChemExpress|[2]

DMF: 10 mg/mLDMSO: 10
Solubility mg/mLDMSO:PBS (pH 7.2) Cayman Chemical[1]
(2:2): 0.3 mg/mL

Step-by-Step Disposal Procedures

The following procedures outline a standard and safe approach for the disposal of AMG-Tie2-1
and associated waste.

Disposal of Unused Solid AMG-Tie2-1

o Consult Safety Office: Before initiating disposal, contact your institution's EHS office for
specific guidance on disposing of potent chemical inhibitors.[3]

o Packaging: Ensure the original container is securely sealed. If repackaging is nhecessary, use
a clearly labeled, compatible container. The label must include the chemical name ("AMG-
Tie2-1"), CAS number (870223-96-4), and all relevant hazard warnings.[3]

o Waste Stream Classification: This compound should be classified as hazardous chemical
waste.[3][4]
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Segregation: Do not mix AMG-Tie2-1 waste with other waste streams unless explicitly
permitted by your EHS department.[4]

Institutional Pickup: Arrange for the disposal of the hazardous waste container through your
institution's EHS-approved waste pickup service.[3]

Disposal of AMG-Tie2-1 Solutions (e.g., in DMSO)

Waste Collection: Collect all solutions containing AMG-Tie2-1 in a designated, sealed, and
clearly labeled hazardous waste container.[3] The label should indicate the solvent (e.g.,
DMSO) and the solute (AMG-Tie2-1) with its approximate concentration.

Avoid Drains: Under no circumstances should solutions containing AMG-Tie2-1 be disposed
of down the drain.[3]

Containerization: Use a chemically compatible waste container that is in good condition with
a secure lid.[4]

Storage: Store the waste container in a designated and secure satellite accumulation area
that is well-ventilated and away from general laboratory traffic.[4]

Disposal Request: Once the container is full or the accumulation time limit is approaching,
submit a waste pickup request to your institution's EHS department.[4]

Decontamination of Glassware and Surfaces

Initial Rinse: Rinse contaminated glassware and surfaces with a suitable solvent that will
solubilize AMG-Tie2-1 (e.g., DMSO or ethanol), collecting the rinsate as hazardous waste.[3]

Secondary Wash: Wash the rinsed items with an appropriate laboratory detergent and water.

Final Rinse: Thoroughly rinse with water.

Empty Containers: Empty containers that held AMG-Tie2-1 should be triple-rinsed with an
appropriate solvent. This rinsate must be collected and disposed of as hazardous waste.
After this procedure, the container can typically be disposed of in the regular trash, but
confirm this with your EHS office.[5]
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Visualizing Key Processes

To further aid in the understanding of the context in which AMG-Tie2-1 is used, the following

diagrams illustrate the Tie2 signaling pathway and a general experimental workflow for testing
a Tie2 inhibitor.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1667046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing
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Workflow for In Vitro Kinase Assay with AMG-Tie2-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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